Cas no 1934534-78-7 (1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde)

• Product Name: 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde
• CAS No: 1934534-78-7
• MF: C₁₀H₁₇FO
• MW: 172.239786863327
• CID: 5941537
• PubChem ID: 130654962
• Update Time: 2025-06-08

1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 1-(2-fluoroethyl)-4-methyl-
• 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde
• EN300-1623420
• 1934534-78-7

• Inchi： 1S/C10H17FO/c1-9-2-4-10(8-12,5-3-9)6-7-11/h8-9H,2-7H2,1H3
• InChI Key： ZIJIYRNEIARQRX-UHFFFAOYSA-N
• SMILES： C1(CCF)(C=O)CCC(C)CC1

Computed Properties

• Exact Mass: 172.126343324g/mol
• Monoisotopic Mass: 172.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 223.1±5.0 °C(Predicted)

Additional information on 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde

Introduction to 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde (CAS No. 1934534-78-7)

1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1934534-78-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a cyclohexane ring, which is further substituted with a 2-fluoroethyl group and a methyl group at the 4-position of the cyclohexane ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The fluoroethyl moiety in the molecular structure introduces fluorine atoms, which are well-known for their ability to modulate metabolic pathways and enhance binding affinity in biological systems. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to improve pharmacokinetic properties such as lipophilicity, metabolic stability, and binding interactions with biological targets. The methylcyclohexane backbone provides a rigid scaffold that can influence the conformational flexibility of the molecule, which is critical for its interaction with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of novel therapeutic agents. Additionally, the aldehyde functionality provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties.

In vitro studies have begun to explore the interaction of 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde with biological targets. Initial results indicate that the compound may interact with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The presence of both fluorine and methyl groups appears to enhance binding affinity, suggesting that this compound could serve as a scaffold for developing more potent and selective inhibitors.

The synthesis of 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde involves multi-step organic reactions, including Friedel-Crafts alkylation, fluorination, and formylation. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the fluoroethyl group into the cyclohexane ring, providing a streamlined synthetic route.

One of the most exciting aspects of 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde is its potential application in developing treatments for neurological disorders. Preliminary research suggests that fluorinated aldehydes may interact with neurotransmitter receptors, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The ability of fluorine atoms to enhance blood-brain barrier penetration further adds to its attractiveness as a drug candidate.

The chemical properties of 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde also make it an interesting subject for material science applications. Researchers are exploring its potential use in designing novel polymers and coatings with enhanced durability and chemical resistance. The aldehyde group can participate in condensation reactions with various functional groups, leading to the formation of cross-linked networks that exhibit superior mechanical properties.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde. Ongoing research aims to uncover new bioactivities and applications for this compound, ensuring that it remains at the forefront of scientific inquiry. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, 1-(2-fluoroethyl)-4-methylcyclohexane-1-carbaldehyde (CAS No. 1934534-78-7) represents a fascinating example of how structural modifications can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a versatile tool for drug discovery and development, while its chemical properties also open doors to innovative applications in material science. As research continues to progress, we can expect this compound to play an increasingly important role in addressing some of today's most pressing scientific challenges.